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Compound of Interest

Compound Name: Saracatinib

Cat. No.: B1683781

This document provides crucial procedural guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Saracatinib. Adherence to
these protocols is essential to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Saracatinib is classified with several hazards that necessitate the use of specific personal
protective equipment.[1][2] It is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting
effects.[2]

The recommended PPE provides a barrier against these potential exposures.[3] The following
equipment should be worn at all times when handling Saracatinib.[1][2]
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PPE Category Specification Rationale

Safety goggles with side-

shields, approved under To prevent eye contact which
NIOSH (US) or EN 166 (EU) can cause serious irritation.[1]
standards.[1][2][4]

Eye Protection

Chemically resistant,
) impervious gloves (e.g., nitrile).  To prevent skin contact which
Hand Protection ) o
Gloves must be inspected for can cause irritation.[1]

integrity before use.[1][2][4]

Impervious clothing or a
] laboratory coat. Gowns should  To protect skin from accidental
Body Protection ) N o
be resistant to permeability by splashes or contamination.

hazardous drugs.[1][2][5]

A NIOSH-approved respirator ) )
, _ _ To prevent inhalation of the
) ) is required when handling the )
Respiratory Protection ] ) powder, which may cause
powder outside of a ventilated ) o
respiratory irritation.[1]
enclosure.[1][2]

Operational Plan and Handling Procedures

A systematic approach to handling Saracatinib, from receipt to disposal, minimizes the risk of
exposure. Engineering controls, such as fume hoods or ventilated enclosures, should be the
primary method of exposure control, supplemented by the mandatory PPE.[2]

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Keep the container tightly sealed.[2] Store in a cool, well-ventilated area designated
for hazardous chemicals.[2] The recommended storage temperature for the solid powder is
-20°C.[2][6]

Handling the Solid Compound
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o Work Area: All handling of Saracatinib powder should occur within a chemical fume hood or
other ventilated enclosure to avoid dust formation and inhalation.[2][4]

o PPE: Don the appropriate PPE as specified in the table above.
e Weighing: Use a dedicated, clean weighing area within the ventilated enclosure.

o Cleaning: Clean the work area and any equipment used with a suitable solvent (e.g., alcohol)
to decontaminate surfaces after handling.[1]

Preparing Solutions

e Solvent: Saracatinib is soluble in organic solvents like DMSO and ethanol.[6]
e Procedure: Add the solvent to the weighed Saracatinib powder slowly within a chemical

fume hood. If preparing an agueous buffer solution, first dissolve Saracatinib in DMSO
before diluting with the aqueous buffer.[6]

o Labeling: Clearly label the solution with the compound name, concentration, solvent, and
date of preparation.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.[1]

e In Case of Skin Contact: Wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

« If Swallowed: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1683781?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7276.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718295407300015905148635208291400/S0168_MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-10234/Saracatinib-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1683781?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/11497.pdf
https://www.benchchem.com/product/b1683781?utm_src=pdf-body
https://www.benchchem.com/product/b1683781?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/11497.pdf
https://file.medchemexpress.com/batch_PDF/HY-10234/Saracatinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10234/Saracatinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10234/Saracatinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10234/Saracatinib-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Physical and Chemical Properties

Appearance Solid[1]
Melting/Freezing Point 84-89°C[1]
Boiling Point 671.25°C at 760 mmHg[1]

DMSO: ~10 mg/mL to 100 mg/mL[6][7]Ethanol:
Solubility ~0.1 mg/mL[6]Aqueous Buffers: Sparingly
soluble; requires initial dissolution in DMSOI[6]

) o No substances with occupational exposure limit
Occupational Exposure Limits ) -~
values have been identified.[1][2]

Disposal Plan

Proper disposal of Saracatinib and associated contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.[2][8] All waste must be
handled as hazardous chemical waste according to institutional guidelines and local, state, and
federal regulations.[8][9]

Waste Segregation and Collection

e Unused Product: Unused Saracatinib must be disposed of as hazardous waste. Do not
discard it in the regular trash or pour it down the drain.[2][4]

o Contaminated Materials: All disposable items that have come into contact with Saracatinib,
such as gloves, absorbent pads, and pipette tips, must be collected in a designated, clearly
labeled hazardous waste container.[8]

o Empty Containers: "Empty" containers that once held Saracatinib should also be treated as
hazardous waste, as they may contain residual powder.

o Solutions: Waste solutions containing Saracatinib should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other waste streams unless
permitted by your institution's environmental health and safety (EHS) office.[8]

Disposal Procedure
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» Contact EHS: Offer all Saracatinib waste to a licensed, professional waste disposal
company or your institution's EHS department for proper disposal.[4]

e Labeling: Ensure all waste containers are properly labeled with the contents ("Hazardous
Waste: Saracatinib") and any other information required by your institution.

o Storage Pending Disposal: Store waste containers in a secure, designated satellite
accumulation area until they are collected for disposal.

Experimental Protocols

Detailed experimental protocols for testing the efficacy of specific personal protective
equipment against Saracatinib are not publicly available. The recommendations provided are
based on the known hazards of the compound as outlined in its Safety Data Sheets and
general best practices for handling potent antineoplastic agents.[8][10] Researchers should
consult their institution's safety plan and conduct a risk assessment for their specific
experimental procedures.[5]

Workflow for Safe Handling of Saracatinib
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Caption: Workflow for the safe handling of Saracatinib from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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